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Compound of Interest

Compound Name: 3-(Triethoxysilyl)propionitrile

Cat. No.: B1204622 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of 3-(Triethoxysilyl)propionitrile, a

versatile organosilane compound. It details its fundamental chemical properties, outlines a key

experimental protocol for its application in surface functionalization of nanoparticles, and

illustrates the corresponding workflow. This information is intended to support researchers and

professionals in the fields of materials science, drug delivery, and nanotechnology.

Core Chemical and Physical Properties
3-(Triethoxysilyl)propionitrile, also known as (2-Cyanoethyl)triethoxysilane, is a colorless

liquid with a distinct chemical structure that lends itself to a variety of applications, particularly

as a coupling agent and in the formation of sol-gels.[1][2] Its key quantitative properties are

summarized in the table below.
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Property Value

Molecular Formula C9H19NO3Si[3]

Molecular Weight 217.34 g/mol [1][2][3]

CAS Number 919-31-3[1][2][3]

Density 0.979 g/mL at 25 °C[2]

Boiling Point 224 °C[2]

Refractive Index n20/D 1.414[2]

Flash Point 70.5 °C (closed cup)[2]

Applications in Research and Development
3-(Triethoxysilyl)propionitrile (TESPN) is a valuable compound in several advanced

applications:

Surface Modification: It is frequently used to functionalize surfaces, such as silica-based

materials, to alter their properties.[4]

Coupling Agent: TESPN acts as a coupling agent to improve adhesion between inorganic

substrates and organic polymers.[4][5]

Sol-Gel Processes: It is a precursor in sol-gel synthesis, enabling the formation of hybrid

organic-inorganic coatings.[4][6]

Drug Delivery: In the pharmaceutical field, it is used to modify the surface of mesoporous

silica nanoparticles (MSNs), which can then serve as carriers for targeted drug delivery.[4][7]

The functionalization can influence the drug loading and release kinetics.[7]

Experimental Protocol: Functionalization of
Mesoporous Silica Nanoparticles (MSNs)
This protocol describes a general procedure for the surface functionalization of mesoporous

silica nanoparticles with 3-(Triethoxysilyl)propionitrile. This process is a critical step in
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preparing these nanoparticles for applications such as controlled drug release.

Materials:

Mesoporous Silica Nanoparticles (MSNs)

3-(Triethoxysilyl)propionitrile (TESPN)

Toluene, anhydrous

Ethanol

Deionized water

Equipment:

Round-bottom flask

Reflux condenser

Magnetic stirrer with heating mantle

Centrifuge

Ultrasonicator

Drying oven

Procedure:

Drying of MSNs: Dry the synthesized MSNs in an oven at 110-120 °C overnight to remove

any adsorbed water.

Dispersion of MSNs: Disperse the dried MSNs in anhydrous toluene. The concentration will

depend on the specific experimental goals. Use ultrasonication to ensure a homogeneous

suspension.

Silanization Reaction:
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Transfer the MSN suspension to a round-bottom flask equipped with a reflux condenser

and a magnetic stirrer.

Add 3-(Triethoxysilyl)propionitrile to the suspension. The amount of TESPN will depend

on the desired degree of functionalization.

Heat the mixture to reflux under constant stirring. The reaction is typically carried out for

several hours (e.g., 12-24 hours) to ensure complete reaction.

Purification of Functionalized MSNs:

After the reaction, allow the mixture to cool to room temperature.

Separate the functionalized MSNs from the reaction mixture by centrifugation.

Wash the collected nanoparticles multiple times with toluene and then with ethanol to

remove any unreacted silane and by-products.

Drying: Dry the purified, functionalized MSNs in an oven at 60-80 °C.

Experimental Workflow Diagram
The following diagram illustrates the key stages in the functionalization of mesoporous silica

nanoparticles with 3-(Triethoxysilyl)propionitrile for potential use in drug delivery systems.
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Caption: Workflow for the synthesis and functionalization of MSNs.
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Signaling Pathway Diagram
Currently, there is no established biological signaling pathway directly involving 3-
(Triethoxysilyl)propionitrile, as its primary applications are in materials science. The logical

relationship for its application in creating functionalized materials is best represented by the

experimental workflow diagram provided above. This diagram illustrates the sequential steps

from raw materials to the final functionalized nanoparticles ready for a specific application like

drug delivery. The process hinges on the chemical reactions of hydrolysis and condensation of

the triethoxysilyl group onto the surface of the silica nanoparticles.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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